4-[(4-Oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]thiazin-2-yl)amino]benzenesulfonamide

• IUPAC Name: 4-[(4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]thiazin-2-yl)amino]benzenesulfonamide
• InChI: InChI=1S/C16H15N3O3S3/c17-25(21,22)10-7-5-9(6-8-10)18-16-19-14-13(15(20)24-16)11-3-1-2-4-12(11)23-14/h5-8H,1-4H2,(H,18,19)(H2,17,21,22)
• InChI Key: MKSMRQPMZOYUBP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=C(SC3=O)NC4=CC=C(C=C4)S(=O)(=O)N
• Molecular Formula: C16H15N3O3S3
• Molecular Weight: 393.5 g/mol
• CAS No.: 638137-14-1

Description

4-[(4-Oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d][1,3]thiazin-2-yl)amino]benzenesulfonamide is a useful research compound. Its molecular formula is C16H15N3O3S3 and its molecular weight is 393.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

One study synthesized and characterized new derivatives of zinc phthalocyanine substituted with benzenesulfonamide groups, demonstrating their potential in photodynamic therapy for cancer treatment due to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are crucial for Type II mechanisms in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Crystal Structure Analysis

Research on the crystal structures of condensation products of derivatives similar to the compound of interest showed detailed structural insights, providing a foundation for further studies on their physicochemical properties and interactions (Chumakov, Tsapkov, Bocelli, Antonsyak, Palomares-Sánches, Ortiz, & Gulya, 2006).

Antitumor Agents

Another study described the synthesis of novel tetrahydroquinoline derivatives bearing the benzenesulfonamide moiety, identifying compounds with significant in vitro antitumor activity, suggesting a promising avenue for the development of new antitumor agents (Alqasoumi, Al-Taweel, Alafeefy, Ghorab, & Noaman, 2010).

Antidiabetic Activity

Compounds with a benzothiazol-2-yl)benzenesulfonamide structure have been synthesized and evaluated for their antidiabetic activity, showing significant glucose level reduction in non-insulin-dependent diabetes mellitus models. This highlights their potential as therapeutic agents for diabetes management (Moreno-Díaz, Villalobos-Molina, Ortiz-Andrade, Díaz-Coutiño, Medina-Franco, Webster, Binnie, Estrada-Soto, Ibarra-Barajas, León‐Rivera, Navarrete-Vázquez, 2008).

Antimicrobial Activity

Research on arylazopyrazole pyrimidone clubbed heterocyclic compounds, including those with benzenesulfonamide groups, showed these synthesized compounds possess antimicrobial activity against various bacteria and fungi, indicating their potential use in combating microbial infections (Sarvaiya, Gulati, & Patel, 2019).